4-Tert-butoxy-3-hydroxybenzenesulfonamide
Overview
Description
4-Tert-butoxy-3-hydroxybenzenesulfonamide is an organic compound with the molecular formula C10H15NO4S and a molecular weight of 245.30 g/mol . This compound is characterized by the presence of a tert-butoxy group, a hydroxy group, and a sulfonamide group attached to a benzene ring. It is known for its applications in various fields, including chemistry, biology, and industry.
Preparation Methods
The synthesis of 4-Tert-butoxy-3-hydroxybenzenesulfonamide typically involves the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as tert-butyl alcohol, hydroxybenzenesulfonamide, and suitable reagents.
Reaction Conditions: The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to facilitate the desired chemical transformations.
Industrial Production: Industrial production methods may involve large-scale reactions using optimized conditions to ensure high yield and purity of the final product.
Chemical Reactions Analysis
4-Tert-butoxy-3-hydroxybenzenesulfonamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups.
Scientific Research Applications
4-Tert-butoxy-3-hydroxybenzenesulfonamide has several scientific research applications, including:
Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds.
Biology: The compound is utilized in biochemical studies to investigate enzyme mechanisms and protein interactions.
Industry: The compound is employed in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Tert-butoxy-3-hydroxybenzenesulfonamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
4-Tert-butoxy-3-hydroxybenzenesulfonamide can be compared with other similar compounds, such as:
4-Hydroxybenzenesulfonamide: Lacks the tert-butoxy group, resulting in different chemical properties and reactivity.
4-Tert-butylbenzenesulfonamide: Lacks the hydroxy group, leading to variations in its chemical behavior and applications.
3-Hydroxybenzenesulfonamide: Differs in the position of the hydroxy group, affecting its reactivity and interactions.
Properties
Molecular Formula |
C10H15NO4S |
|---|---|
Molecular Weight |
245.30 g/mol |
IUPAC Name |
3-hydroxy-4-[(2-methylpropan-2-yl)oxy]benzenesulfonamide |
InChI |
InChI=1S/C10H15NO4S/c1-10(2,3)15-9-5-4-7(6-8(9)12)16(11,13)14/h4-6,12H,1-3H3,(H2,11,13,14) |
InChI Key |
VGMWUSHFWVSHLY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=C(C=C(C=C1)S(=O)(=O)N)O |
Origin of Product |
United States |
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